Cas no 93982-19-5 (Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate)

• Product Name: Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate
• CAS No: 93982-19-5
• MF: C₂₆H₄₅NaO₃S
• MW: 460.68847823143
• CID: 819483
• Update Time: 2023-08-03

Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium octadecylxylenesulphonate
• SODIUM OCTADECYLXYLENESULFONATE
• SODIUM 1-(4-METHYLPHENYL)NONADECANE-1-SULFONATE
• Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate

• Inchi： 1S/C26H46O3S.Na/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(30(27,28)29)25-22-20-24(2)21-23-25;/h20-23,26H,3-19H2,1-2H3,(H,27,28,29);/q;+1/p-1
• InChI Key： KLKMWSPTVDXULC-UHFFFAOYSA-M
• SMILES： S(C(C1C=CC(C)=CC=1)CCCCCCCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 460.299
• Monoisotopic Mass: 460.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6